Cas no 136539-69-0 (Carbamodithioic acid, (1,1-dimethylethyl)methyl-, methyl ester)

• Product name: Carbamodithioic acid, (1,1-dimethylethyl)methyl-, methyl ester
• CAS No: 136539-69-0
• MF: C₇H₁₅NS₂
• MW: 177.330699205399
• CID: 3714676
• PubChem ID: 15743443

Carbamodithioic acid, (1,1-dimethylethyl)methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, (1,1-dimethylethyl)methyl-, methyl ester
• DTXSID101179572
• 136539-69-0
• SCHEMBL26816952

• Inchi： InChI=1S/C7H15NS2/c1-7(2,3)8(4)6(9)10-5/h1-5H3
• InChI Key： OKUBPHZPSPOBSH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 177.06459183Da
• Monoisotopic Mass: 177.06459183Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų
• XLogP3: 2.3